Cas no 828911-01-9 (N-Benzyl-2-piperazin-1-ylacetamide)

• Product Name: N-Benzyl-2-piperazin-1-ylacetamide
• CAS No: 828911-01-9
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD08691368
• CID: 1806913
• PubChem ID: 2756655
• Update Time: 2025-05-24

N-Benzyl-2-piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-(phenylmethyl)-
• 2-(4-benzylpiperazin-1-yl)acetamide
• 828911-01-9
• N-benzyl-2-(piperazin-1-yl)acetamide
• SCHEMBL6524983
• DA-02550
• STK501463
• EN300-26534
• Z223639248
• ALBB-006986
• AKOS000266674
• N-benzyl-2-piperazin-1-ylacetamide
• N-Benzyl-2-piperazin-1-ylacetamide

• MDL： MFCD08691368
• Inchi： 1S/C13H19N3O/c17-13(11-16-8-6-14-7-9-16)15-10-12-4-2-1-3-5-12/h1-5,14H,6-11H2,(H,15,17)
• InChI Key： PEFLHMLMYGIRGW-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzyl-2-piperazin-1-ylacetamide

N-Benzyl-2-piperazin-1-ylacetamide: A Comprehensive Overview

N-Benzyl-2-piperazin-1-ylacetamide, identified by the CAS number 828911-01-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is a common structural motif in various pharmaceutical agents. The presence of the benzyl group attached to the piperazine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and biological evaluations.

The structure of N-Benzyl-2-piperazin-1-ylacetamide consists of a piperazine ring with a benzyl group at position 1 and an acetamide group at position 2. This configuration allows for diverse interactions within biological systems, potentially influencing its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of such structural features in modulating the activity of bioactive molecules, particularly in the context of drug design and development.

From a synthetic perspective, N-Benzyl-2-piperazin-1-ylacetamide can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic methodology often depends on the availability of starting materials and the desired purity of the final product. For instance, one efficient approach involves the reaction of benzylamine with an appropriate alkylating agent to form the piperazine intermediate, followed by acetylation to introduce the acetamide group.

Recent research has focused on evaluating the biological activity of N-Benzyl derivatives, including this compound, in various therapeutic areas. For example, studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, investigations into their antitumor activity have revealed promising results, particularly in targeting specific signaling pathways involved in cancer progression.

In terms of pharmacokinetics, N-Benzyl groups are known to enhance lipophilicity, which can improve absorption and bioavailability when incorporated into drug molecules. This property makes compounds like N-Benzyl-2-piperazin-1-y acetamide attractive candidates for further exploration in drug discovery programs. Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and potential therapeutic targets, aiding in the rational design of more effective drug candidates.

The versatility of piperazine derivatives is further exemplified by their use as building blocks in constructing complex molecular architectures. For instance, they can serve as scaffolds for constructing heterocyclic compounds with diverse biological activities. The integration of functional groups such as benzamides or other substituents can significantly alter the physicochemical properties and bioactivity profiles of these compounds.

In conclusion, N-Benzyl - 2-piperazin - 1 - yl acetamide, with its unique structural features and promising biological properties, represents an important compound in contemporary chemical research. Its potential applications span across various domains, from drug discovery to material science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic interventions.